Cas no 1104926-91-1 (4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid)

4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid structure
1104926-91-1 structure
Product Name:4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid
CAS No:1104926-91-1
MF:C7H4N2O3S
MW:196.183259963989
MDL:MFCD14543258
CID:1193616
PubChem ID:52983816
Update Time:2025-04-20

4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-3h-thieno[2,3-d]pyrimidine-5-carboxylic Acid
    • 4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid
    • 4-Oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid
    • CS-0290591
    • 1216288-05-9
    • 4-Oxo-1,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid
    • EN300-2943762
    • Z1255463023
    • 4-oxo-3H,4H-thieno[2,3-d]pyrimidine-5-carboxylic acid
    • SCHEMBL23494130
    • AKOS016352817
    • 1104926-91-1
    • O11245
    • HMS3566C17
    • 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxylic acid
    • 1822944-34-2
    • MFCD14543258
    • 4-Oxo-4,6-dihydrothieno[2,3-d]pyrimidine-5-carboxylicacid
    • MDL: MFCD14543258
    • Inchi: 1S/C7H4N2O3S/c10-5-4-3(7(11)12)1-13-6(4)9-2-8-5/h1-2H,(H,11,12)(H,8,9,10)
    • InChI Key: OJNWNTNUJCAOSU-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 195.99426317g/mol
  • Monoisotopic Mass: 195.99426317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.88

4-oxo-3H,4H-thieno2,3-dpyrimidine-5-carboxylic acid Pricemore >>

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